Cas no 1310384-89-4 (4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310384-89-4
• MF: C₁₂H₁₇BN₂O₄
• MW: 264.085383176804
• MDL: MFCD08063047
• CID: 1033411
• PubChem ID: 53398504
• Update Time: 2025-11-06

4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 4-Methyl-3-nitropyridine-2-boronic acid pinacol ester
• DTXSID80694466
• 1310384-89-4
• AKOS015950110

• MDL： MFCD08063047
• Inchi： 1S/C12H17BN2O4/c1-8-6-7-14-10(9(8)15(16)17)13-18-11(2,3)12(4,5)19-13/h6-7H,1-5H3
• InChI Key： TZBRCSACIZZAAW-UHFFFAOYSA-N
• SMILES： O1B(C2C(=C(C)C=CN=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.12800
• Monoisotopic Mass: 264.1281372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.17000
• LogP: 2.12060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310384-89-4)

4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. With its unique molecular structure, this compound serves as a versatile building block for the development of novel drug candidates and functional materials. Its CAS number 1310384-89-4 is frequently searched in scientific databases, reflecting its growing importance in modern chemistry.

The compound's pyridine core and dioxaborolane moiety make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a topic that ranks high in organic chemistry searches. Researchers are increasingly exploring its potential in catalysis and bioconjugation, aligning with the current trend toward green chemistry and sustainable synthesis. The presence of both nitro and boronate ester functional groups allows for diverse chemical transformations, making it a hot topic in medicinal chemistry forums.

In the context of drug discovery, 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is often discussed for its role in creating kinase inhibitors and antibacterial agents. These applications resonate with popular search queries like "boron in drug design" and "nitropyridine derivatives." Its lipophilicity and stability under physiological conditions further enhance its appeal for bioactive molecule development.

From a material science perspective, this compound contributes to advancements in organic electronics and sensor technologies. Its electron-deficient pyridine ring and boron coordination properties are exploited in designing fluorescent probes and OLED materials, topics frequently searched in nanotechnology communities. The compound's thermal stability also makes it suitable for high-performance polymer applications.

Quality control of CAS 1310384-89-4 is another trending topic, with analytical techniques like HPLC, NMR, and mass spectrometry being commonly referenced. Laboratories prioritize its purity standards due to its use in high-value syntheses. This aligns with search trends emphasizing "chemical characterization methods" and "boronate ester stability."

In summary, 4-Methyl-3-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine represents a convergence of multiple scientific disciplines. Its multifunctional reactivity and broad applicability ensure its continued relevance in cutting-edge research, addressing both current and future challenges in chemical innovation.